Cas no 1245772-57-9 (1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole)

1-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative with significant utility in agrochemical and pharmaceutical research. Its trifluoromethyl and nitro substituents enhance reactivity, making it a valuable intermediate for synthesizing biologically active compounds. The compound exhibits strong electron-withdrawing properties, which can improve the stability and efficacy of derived molecules. Its structural features are particularly advantageous in the development of herbicides, insecticides, and pharmaceutical candidates targeting specific enzymatic pathways. The presence of both nitro and trifluoromethyl groups allows for versatile functionalization, enabling fine-tuning of physicochemical properties. This compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in synthetic applications.

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole structure

1245772-57-9 structure

Product Name:1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole

CAS No:1245772-57-9

MF:C₅H₄F₃N₃O₂

MW:195.099370956421

MDL:MFCD18262306

CID:2854523

PubChem ID:50896814

Update Time:2025-06-11

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
- DTXSID201236119
- AKOS005169598
- J-504954
- EN300-232522
- 1245772-57-9
- STL414934
- AB91897
- MFCD18262306
- G68165
- CPAWJRRAMLWWHW-UHFFFAOYSA-N
- MDL： MFCD18262306
- Inchi： 1S/C5H4F3N3O2/c1-10-2-3(11(12)13)4(9-10)5(6,7)8/h2H,1H3
- InChI Key： CPAWJRRAMLWWHW-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN(C)N=1)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 195.02556087g/mol
Monoisotopic Mass: 195.02556087g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 63.6Å²

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB552122-250 mg	1-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; .	1245772-57-9		250MG	€220.50	2022-03-01
abcr	AB552122-500 mg	1-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; .	1245772-57-9		500MG	€294.20	2022-03-01
abcr	AB552122-1 g	1-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; .	1245772-57-9		1g	€343.30	2022-03-01
abcr	AB552122-5 g	1-Methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; .	1245772-57-9		5g	€836.30	2022-03-01
Enamine	EN300-232522-0.05g	1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole	1245772-57-9	95%	0.05g	$88.0	2024-06-19
Enamine	EN300-232522-0.1g	1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole	1245772-57-9	95%	0.1g	$132.0	2024-06-19
Enamine	EN300-232522-0.25g	1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole	1245772-57-9	95%	0.25g	$188.0	2024-06-19
Enamine	EN300-232522-0.5g	1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole	1245772-57-9	95%	0.5g	$353.0	2024-06-19
Enamine	EN300-232522-1.0g	1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole	1245772-57-9	95%	1.0g	$470.0	2024-06-19
Enamine	EN300-232522-2.5g	1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole	1245772-57-9	95%	2.5g	$923.0	2024-06-19

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Additional information on 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1245772-57-9): Properties, Applications, and Industry Insights

The chemical compound 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1245772-57-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique nitro and trifluoromethyl functional groups, this compound serves as a versatile intermediate in the synthesis of high-value products. Its molecular structure, combining a pyrazole core with electron-withdrawing substituents, makes it particularly valuable for designing bioactive molecules with enhanced stability and reactivity.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their applications in drug discovery and crop protection. The trifluoromethyl group in 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole is a critical feature, as fluorine incorporation often improves metabolic stability and bioavailability in pharmaceuticals. Researchers frequently explore this compound for its potential in developing kinase inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and chronic diseases.

From an industrial perspective, the synthesis of CAS No. 1245772-57-9 involves multi-step processes, including nitration and fluorination reactions. Optimizing these procedures for scalability and cost-efficiency remains a key focus for manufacturers. Environmental considerations also drive innovation, with greener synthetic routes (e.g., catalytic methods) gaining traction to align with sustainable chemistry principles—a topic highly searched in academic and industrial forums.

The compound’s role in agrochemical formulations is equally noteworthy. Its structural motifs are found in modern pesticides targeting resistant pests, a pressing concern given climate change-induced shifts in pest populations. Searches for "pyrazole-based pesticides" or "nitroheterocycle mode of action" reflect growing interest in this niche. Regulatory compliance and safety profiles of such derivatives are also frequently queried, underscoring the need for transparent data.

Analytical characterization of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and confirm structural integrity, critical for end-use applications. Patent literature reveals its inclusion in proprietary formulations, highlighting its commercial relevance. Discussions on platforms like ResearchGate often center on synthetic challenges or novel applications, making it a dynamic subject in organic chemistry communities.

Looking ahead, the compound’s adaptability positions it as a candidate for emerging fields such as material science (e.g., organic electronics) and bioconjugation. As AI-driven drug discovery accelerates, datasets referencing CAS No. 1245772-57-9 may grow, further solidifying its role in interdisciplinary research. For suppliers and researchers, staying updated on synthesis breakthroughs and regulatory trends will be essential to leverage its full potential.